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Introduction

SC144 is a first-in-class, orally active small-molecule inhibitor of glycoprotein 130 (gp130), a
crucial signal-transducing receptor for the interleukin-6 (IL-6) family of cytokines.[1][2][3] By
binding to gp130, SC144 induces its phosphorylation and deglycosylation, which in turn
abrogates the phosphorylation and nuclear translocation of STAT3 (Signal Transducer and
Activator of Transcription 3).[1][2] This disruption of the gp130/STAT3 signaling pathway
ultimately leads to the inhibition of downstream gene expression, resulting in cell-cycle arrest,
anti-angiogenesis, and apoptosis in cancer cells.[1][2] SC144 has demonstrated potent
cytotoxicity against a variety of cancer cell lines, including those resistant to conventional
chemotherapies.[2][4] These application notes provide detailed protocols for assessing the in
vitro cytotoxicity of SC144 using common and reliable cell-based assays.

Data Presentation

The cytotoxic effects of SC144 have been quantified in various human cancer cell lines. The
half-maximal inhibitory concentration (IC50) values, a measure of the potency of a substance in
inhibiting a specific biological or biochemical function, are summarized below.
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Cell Line Cancer Type IC50 (pM)

OVCAR-8 Ovarian Cancer 0.72

OVCAR-5 Ovarian Cancer 0.49

OVCAR-3 Ovarian Cancer 0.95

MDA-MB-468 Breast Cancer 0.7

MCF-7 Breast Cancer 1.7

MDA-MB-435 Breast Cancer 4.0

NCI/ADR.RES Doxorubicin-Resistant Breast Not specified, but showed
Cancer excellent activity

Table 1: IC50 values of SC144 in various human cancer cell lines as determined by MTT assay.
Data indicates a dose-dependent cytotoxic effect.[1][5]

Signaling Pathway

The mechanism of action of SC144 involves the inhibition of the gp130 signaling pathway,
which is often constitutively activated in cancer cells. The binding of IL-6 to its receptor (IL-6R)
leads to the dimerization of gp130 and the activation of associated Janus kinases (JAKs). JAKs
then phosphorylate STAT3, which dimerizes and translocates to the nucleus to regulate the
transcription of genes involved in cell survival, proliferation, and angiogenesis. SC144 disrupts
this cascade by targeting gp130.
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Cell Membrane
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1. Cell Seeding
(e.g., OVCAR-8, Caov-3)

:

2. SC144 Treatment
(0.5 - 2 pM for 24-72h)

( 3. Incubation w
k (37°C, 5% C02) J

4. Cytotoxicity Assessment

MTT Assay LDH Assay Annexin V Assay
(Metabolic Activity) (Membrane Integrity) (Apoptosis)

5. Data Analysis

(1C50, % Viability)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [SC144 In Vitro Cytotoxicity Assay: Application Notes
and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2953520#sc144-in-vitro-assay-protocol-for-
cytotoxicity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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